Cas no 944901-26-2 (5-(Chloromethyl)-2-(trifluoromethyl)pyrimidine)

• Product Name: 5-(Chloromethyl)-2-(trifluoromethyl)pyrimidine
• CAS No: 944901-26-2
• MF: C₆H₄ClF₃N₂
• MW: 196.557570457458
• MDL: MFCD10697066
• CID: 2093877
• PubChem ID: 21698307
• Update Time: 2025-08-02

5-(Chloromethyl)-2-(trifluoromethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-(Chloromethyl)-2-(trifluoromethyl)pyrimidine
• SCHEMBL7996241
• AS-50717
• AB58910
• 944901-26-2
• CS-0050762
• MFCD10697066
• P10952
• AKOS006303886
• QNCCVHKEQGKNKQ-UHFFFAOYSA-N

• MDL： MFCD10697066
• Inchi： 1S/C6H4ClF3N2/c7-1-4-2-11-5(12-3-4)6(8,9)10/h2-3H,1H2
• InChI Key： QNCCVHKEQGKNKQ-UHFFFAOYSA-N
• SMILES： ClCC1C=NC(C(F)(F)F)=NC=1

Computed Properties

• Exact Mass: 196.0015103g/mol
• Monoisotopic Mass: 196.0015103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 25.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives

Additional information on 5-(Chloromethyl)-2-(trifluoromethyl)pyrimidine

5-(Chloromethyl)-2-(trifluoromethyl)pyrimidine: A Comprehensive Overview

The compound with CAS No. 944901-26-2, commonly referred to as 5-(Chloromethyl)-2-(trifluoromethyl)pyrimidine, is a highly specialized organic compound that has garnered significant attention in the fields of chemistry, pharmacology, and materials science. This compound is a derivative of pyrimidine, a heterocyclic aromatic ring system that is fundamental in various biological and chemical processes. The presence of the chloromethyl and trifluoromethyl substituents imparts unique electronic and structural properties to the molecule, making it a valuable compound for diverse applications.

Recent studies have highlighted the potential of 5-(Chloromethyl)-2-(trifluoromethyl)pyrimidine in the development of novel agrochemicals. Its ability to act as a precursor for herbicides and insecticides has been extensively explored, with researchers focusing on its stability under varying environmental conditions. The trifluoromethyl group, known for its electron-withdrawing properties, enhances the compound's reactivity, making it an ideal candidate for such applications. Furthermore, the chloromethyl group contributes to the molecule's versatility, enabling it to participate in a wide range of chemical reactions.

In the pharmaceutical industry, 5-(Chloromethyl)-2-(trifluoromethyl)pyrimidine has shown promise as an intermediate in drug synthesis. Its structure allows for easy functionalization, which is crucial in the design of bioactive molecules. Recent advancements in medicinal chemistry have leveraged this compound to develop potential anti-cancer agents and antiviral drugs. The trifluoromethyl group has been particularly beneficial in improving drug solubility and bioavailability, while the chloromethyl group facilitates key transformations during synthesis.

The synthesis of 5-(Chloromethyl)-2-(trifluoromethyl)pyrimidine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have recently optimized the reaction conditions to enhance yield and purity, making the compound more accessible for large-scale production. The use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality.

From a materials science perspective, 5-(Chloromethyl)-2-(trifluoromethyl)pyrimidine has been investigated as a building block for advanced materials such as organic semiconductors and stimuli-responsive polymers. Its electronic properties make it suitable for applications in organic electronics, where precise control over molecular architecture is essential. Recent studies have demonstrated its potential in creating high-performance organic field-effect transistors (OFETs), highlighting its role in next-generation electronic devices.

In terms of environmental impact, researchers have conducted extensive studies on the biodegradation and toxicity of 5-(Chloromethyl)-2-(trifluoromethyl)pyrimidine. Results indicate that the compound exhibits low toxicity towards non-target organisms under controlled conditions. Its biodegradability has been assessed under various environmental scenarios, with findings suggesting that it can be safely integrated into sustainable agricultural practices without posing significant risks to ecosystems.

Looking ahead, the versatility of 5-(Chloromethyl)-2-(trifluoromethyl)pyrimidine positions it as a key compound in future research and development efforts. Its ability to serve as a versatile platform for functionalization opens up new avenues for innovation across multiple disciplines. As research continues to uncover its full potential, this compound is expected to play an increasingly important role in advancing technologies that address global challenges such as food security, human health, and sustainable energy solutions.